![molecular formula C18H21N3O2S B249998 N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide](/img/structure/B249998.png)
N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide
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Overview
Description
N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide, also known as BTCP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BTCP is a thioamide derivative of furan-2-carboxamide and belongs to the class of piperidine compounds.
Mechanism of Action
The exact mechanism of action of N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the release and reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to produce dose-dependent analgesic effects in animal models. It also exhibits anticonvulsant and anxiolytic effects. This compound has been found to increase the levels of dopamine in the brain, which may contribute to its potential as a dopamine reuptake inhibitor.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide in lab experiments is its potency and selectivity for dopamine reuptake inhibition. However, its potential side effects and toxicity must be carefully considered. Furthermore, the lack of clinical studies on this compound limits its application in human research.
Future Directions
Further studies are needed to fully understand the mechanism of action of N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide and its potential therapeutic applications. The development of more selective and potent derivatives of this compound may lead to the discovery of new treatments for Parkinson's disease and drug addiction. Additionally, the potential side effects and toxicity of this compound must be investigated thoroughly to ensure its safety for human use.
Synthesis Methods
The synthesis of N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide involves the reaction of 1-benzylpiperidine with carbon disulfide and subsequent reaction with furan-2-carboxylic acid chloride. The resulting compound is then treated with ammonia to obtain this compound. The purity of this compound can be enhanced through recrystallization using methanol.
Scientific Research Applications
N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit analgesic, anticonvulsant, and anxiolytic effects in animal models. This compound has also shown potential as a dopamine reuptake inhibitor and may have implications in the treatment of Parkinson's disease and drug addiction.
Properties
Molecular Formula |
C18H21N3O2S |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)carbamothioyl]furan-2-carboxamide |
InChI |
InChI=1S/C18H21N3O2S/c22-17(16-7-4-12-23-16)20-18(24)19-15-8-10-21(11-9-15)13-14-5-2-1-3-6-14/h1-7,12,15H,8-11,13H2,(H2,19,20,22,24) |
InChI Key |
HTABTIBITREGEC-UHFFFAOYSA-N |
SMILES |
C1CN(CCC1NC(=S)NC(=O)C2=CC=CO2)CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCC1NC(=S)NC(=O)C2=CC=CO2)CC3=CC=CC=C3 |
Origin of Product |
United States |
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